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[Pro3]-GIP Solubility and Storage Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: [Pro3]-GIP (Mouse)
Cat. No.: S1803889

The table below summarizes the key quantitative data for handling the mouse variant of [Pro3]-GIP:

Property Specification

Molecular Weight 4971.62 g/mol [1]

Purity >95% (HPLC) [1]

Reported Solubility Soluble to 2 mg/mL in water [1]
Recommended Storage Store at -20°C [1]

Solubility Troubleshooting Guide

Here are steps you can take to resolve solubility issues based on general peptide handling principles and the

data above.

¢ Confirm Physical Characteristics: [Pro3]-GIP should appear as a white to off-white solid before
reconstitution [1] [2]. Clumping or a discolored appearance may indicate degradation.

o Start with Recommended Solvents: Begin by dissolving the peptide in sterile water at a
concentration of 2 mg/mL or lower [1]. If higher concentrations are needed, you may test a small
amount in water first.

¢ Use Gentle Dissolution Aids: If the peptide does not dissolve readily in water, try:

o Sonication: Briefly place the vial in an ultrasonic bath (ultrasonicator) for a short period [1] [2].
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o Gentle Warming: Allow the solution to warm to room temperature slowly, avoiding excessive
heat.

e Screen Alternative Solvents: If water is insufficient, you can screen other solvents. A useful strategy
is to first create a concentrated stock solution in a small amount of DMSO (e.g., 10-50 mM), which
can then be diluted into your aqueous assay buffer [2].

¢ Reconstitution and Aliquot Protocol:

o Centrifuge: Briefly spin the peptide vial to collect all material at the bottom.

o Add Solvent: Slowly add the calculated volume of cold, sterile water or other chosen solvent
directly to the vial.

o Gentle Mixing: Gently vortex or swirl the vial. Avoid vigorous shaking to prevent foam formation
and peptide denaturation.

o Aliquot and Store: Once fully dissolved, prepare single-use aliquots and store them at -20°C
or lower to minimize freeze-thaw cycles [1] [2].

Understanding [Pro3]-GIP and Its Challenges

[Pro3]-GIP is a modified peptide receptor antagonist where the second amino acid (alanine) in the native GIP
sequence is substituted with proline. This modification confers resistance to degradation by the enzyme

dipeptidyl peptidase-IV (DPP-IV), enhancing its metabolic stability [3] [4].

The experimental workflow for addressing solubility issues can be summarized as follows, which you can

use as a logical guide for your troubleshooting process:
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Key Experimental Considerations

¢ Sequence and Species Specificity: The solubility data (2 mg/mL in water) is specifically for the
mouse [Pro3]-GIP sequence [1]. If you are working with a human variant or a different modified form
(e.g., PEGylated), the solubility profile may differ significantly [5] [3].
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¢ Bioactivity Check: After reconstitution, it is advisable to validate the biological activity of your peptide
solution. [Pro3]-GIP is a GIP receptor antagonist, and you can verify its efficacy by testing its ability to
inhibit GIP-stimulated insulin release or cAMP production in a cell-based assay [1].

¢ Professional Solubility Testing: For critical drug development work, companies offer specialized
services like turbidimetric assays and solvent condition optimization to precisely determine
solubility under various conditions [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [[Pro3]-GIP Solubility and Storage Specifications]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1803889#solving-pro3-gip-

solubility-problems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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